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Compound of Interest

Compound Name: 3-(3-Bromophenyl)propanenitrile

CAS No.: 376646-63-8

Cat. No.: B1273805

Get Quote

An In-depth Technical Guide to 3-(3-Bromophenyl)propanenitrile: Synthesis,

Characterization, and Applications in Drug Discovery

Abstract
3-(3-Bromophenyl)propanenitrile is a bifunctional organic molecule of significant interest to

the medicinal and process chemist. Possessing both a synthetically versatile nitrile group and a

brominated aromatic ring, it serves as a valuable building block for the elaboration of more

complex molecular architectures. The propanenitrile moiety provides a three-carbon chain that

can be readily transformed into key functional groups such as primary amines and carboxylic

acids, while the bromine atom offers a reactive handle for a host of cross-coupling reactions.

This guide provides a comprehensive overview of the physicochemical properties, plausible

synthetic routes with mechanistic rationale, detailed spectroscopic characterization, and

potential applications of 3-(3-Bromophenyl)propanenitrile as a strategic intermediate in

modern drug development.

Physicochemical and Safety Profile
A thorough understanding of a compound's properties is foundational for its effective use in a

research setting. The key identifiers and properties for 3-(3-Bromophenyl)propanenitrile are
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summarized below.

Chemical Properties and Identifiers
Property Value Source(s)

Molecular Formula C₉H₈BrN

Molecular Weight 210.07 g/mol

CAS Number 376646-63-8 [1]

Appearance Solid

Boiling Point 118 °C at 1 mmHg [1]

Density 1.42 g/cm³ [1]

SMILES String Brc1cccc(CCC#N)c1

InChI Key
DCQWMXLVAOMQAN-

UHFFFAOYSA-N

Safety and Handling
While a dedicated, comprehensive safety sheet for this specific compound is not universally

published, data from suppliers and structurally related molecules provide a strong basis for safe

handling protocols.

Hazard Classification: Classified as harmful to aquatic life (Aquatic Chronic 3, H412).

Inferred Hazards: Based on analogous structures like 3-bromophenylacetonitrile, the

compound should be handled as a potential irritant to the skin, eyes, and respiratory system.

It may be harmful if swallowed, inhaled, or absorbed through the skin.

Personal Protective Equipment (PPE): Always handle in a well-ventilated fume hood. Wear

appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety

glasses or goggles.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

strong oxidizing agents.
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Synthesis and Mechanistic Rationale
While multiple synthetic routes to 3-(3-Bromophenyl)propanenitrile can be envisaged, the

most direct and industrially scalable approach is via the nucleophilic substitution of a suitable 3-

bromophenylethyl halide with a cyanide salt. This method is reliable for constructing the

propanenitrile backbone.

Proposed Synthetic Workflow: Nucleophilic Cyanation
The following workflow describes a robust and plausible method for the laboratory-scale

synthesis of the title compound.
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Step 1: Precursor Synthesis

Step 2: Cyanation (Sₙ2 Reaction)

Step 3: Work-up & Purification

3-Bromophenylethanol

1-Bromo-3-(2-chloroethyl)benzene 
or 1-Bromo-3-(2-bromoethyl)benzene

 Halogenation 
 Pyridine (cat.) 

Thionyl Chloride (SOCl₂) or PBr₃

Precursor (from Step 1)

 Proceed to Cyanation 

3-(3-Bromophenyl)propanenitrile 
(Crude Product)

 Solvent: DMSO or DMF 
 Heat (e.g., 60-80 °C) 

Sodium Cyanide (NaCN)

Crude Product

 Proceed to Purification 

Aqueous Work-up 
(H₂O / Ethyl Acetate)

Column Chromatography 
(Silica Gel)

Pure Product

Click to download full resolution via product page

Plausible synthetic workflow for 3-(3-Bromophenyl)propanenitrile.
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Detailed Experimental Protocol (Representative)
Objective: To synthesize 3-(3-Bromophenyl)propanenitrile from 1-bromo-3-(2-

bromoethyl)benzene.

Reagents & Equipment:

1-bromo-3-(2-bromoethyl)benzene (1.0 eq)

Sodium Cyanide (NaCN) (1.2 eq)

Dimethyl sulfoxide (DMSO), anhydrous

Ethyl acetate, Diethyl ether, Water (deionized)

Brine (saturated NaCl solution)

Magnesium sulfate (MgSO₄), anhydrous

Round-bottom flask, condenser, magnetic stirrer, heating mantle

Separatory funnel, rotary evaporator, silica gel for chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve 1-bromo-3-(2-bromoethyl)benzene in anhydrous DMSO.

Reagent Addition: Add sodium cyanide to the solution in one portion. Caution:Cyanide salts

are highly toxic. Handle with extreme care in a fume hood, avoiding inhalation or skin

contact.

Reaction: Heat the mixture to 60-70 °C and stir vigorously for 12-24 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC) until the starting material is

consumed.

Quenching & Extraction: Cool the reaction mixture to room temperature. Carefully pour the

mixture into a separatory funnel containing water and extract with ethyl acetate (3x volumes).
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Washing: Wash the combined organic layers sequentially with water and then with brine to

remove residual DMSO and inorganic salts.

Drying & Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude

product.

Purification: Purify the crude residue by flash column chromatography on silica gel, eluting

with a hexane/ethyl acetate gradient, to afford the pure 3-(3-Bromophenyl)propanenitrile.

Mechanistic Rationale (Causality):

Choice of Reagents: Sodium cyanide provides the cyanide nucleophile (⁻CN). The

precursor, a phenylethyl halide, has a primary carbon attached to the halogen, which is ideal

for an Sₙ2 reaction and minimizes competing elimination (E2) reactions.

Choice of Solvent: A polar aprotic solvent like DMSO or DMF is crucial. These solvents

solvate the cation (Na⁺) effectively, leaving the cyanide anion "naked" and highly

nucleophilic, thus accelerating the rate of the Sₙ2 reaction. They are also able to dissolve

both the organic substrate and the inorganic salt.

Spectroscopic Characterization
Authentic analytical data is paramount for confirming the structure and purity of a synthesized

compound. While experimentally verified spectra for this compound are not widely published, a

detailed analysis based on established spectroscopic principles provides a reliable guide for

characterization.

¹H NMR Spectroscopy (Predicted)
(400 MHz, CDCl₃)

δ 7.45-7.40 (m, 2H): This multiplet corresponds to the two aromatic protons ortho to the

bromine atom and ortho to the propyl chain (H-2 and H-4). Their signals will be complex due

to coupling with each other and with H-6.
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δ 7.25 (t, J = 7.8 Hz, 1H): This triplet represents the aromatic proton para to the bromine

atom (H-5). It appears as a triplet due to coupling with the two adjacent ortho protons.

δ 7.20 (d, J = 7.7 Hz, 1H): This doublet (or more likely a multiplet) corresponds to the

aromatic proton ortho to the bromine and meta to the propyl chain (H-6).

δ 2.95 (t, J = 7.2 Hz, 2H): This triplet is assigned to the two protons on the benzylic carbon

(Ar-CH₂-), alpha to the aromatic ring. The triplet pattern arises from coupling to the adjacent

methylene group.

δ 2.65 (t, J = 7.2 Hz, 2H): This triplet is assigned to the two protons on the carbon adjacent

to the nitrile group (-CH₂-CN). It is coupled to the benzylic methylene group, resulting in a

triplet.

¹³C NMR Spectroscopy (Predicted)
(100 MHz, CDCl₃)

δ 140.5: Quaternary aromatic carbon attached to the propyl chain (C-1).

δ 133.5: Aromatic CH carbon (C-6).

δ 131.5: Aromatic CH carbon (C-4).

δ 130.3: Aromatic CH carbon (C-5).

δ 127.0: Aromatic CH carbon (C-2).

δ 122.7: Quaternary aromatic carbon attached to the bromine atom (C-3).

δ 118.5: Nitrile carbon (-C≡N).

δ 31.5: Benzylic carbon (Ar-CH₂-).

δ 19.0: Methylene carbon adjacent to the nitrile (-CH₂-CN).

Infrared (IR) Spectroscopy
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~2245 cm⁻¹: A sharp and strong absorption characteristic of the C≡N (nitrile) stretch. This

peak is a key diagnostic feature.

3100-3000 cm⁻¹: Aromatic C-H stretching.

3000-2850 cm⁻¹: Aliphatic C-H stretching from the two methylene groups.

1600-1450 cm⁻¹: Aromatic C=C ring stretching absorptions.

~1070 cm⁻¹ & ~780 cm⁻¹: Bending vibrations associated with the 1,3-disubstituted (meta)

benzene ring.

~680 cm⁻¹: C-Br stretching vibration.

Mass Spectrometry (MS)
Molecular Ion (M⁺): The mass spectrum will exhibit a characteristic pair of peaks for the

molecular ion due to the two stable isotopes of bromine (⁷⁹Br and ⁸¹Br), which have nearly

equal natural abundance. This results in peaks at m/z ≈ 209 (for C₉H₈⁷⁹BrN) and m/z ≈ 211

(for C₉H₈⁸¹BrN) with a roughly 1:1 intensity ratio.

Major Fragment: A prominent fragment would be the loss of the nitrile group (·CN), leading to

a fragment ion. Another likely fragmentation is the benzylic cleavage to form the 3-

bromobenzyl cation.

Utility in Drug Development and Medicinal
Chemistry
The true value of 3-(3-Bromophenyl)propanenitrile lies in its capacity as a versatile

intermediate. The nitrile and bromo- functionalities are not merely passive structural elements;

they are reactive sites for strategic molecular elaboration. The nitrile group, in particular, is a

valuable pharmacophore found in numerous approved drugs and serves as a precursor to

other critical functional groups.
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Nitrile Group Transformations Aryl Bromide Transformations

3-(3-Bromophenyl)propanenitrile

Primary Amine 
(-CH₂NH₂)

 Reduction 
 (e.g., LiAlH₄, H₂/Raney Ni) 

Carboxylic Acid 
(-COOH)

 Hydrolysis 
 (H₃O⁺ or OH⁻, Heat) 

Tetrazole Ring

 Cycloaddition 
 (e.g., NaN₃) 

Aryl-Aryl Bond 
(Suzuki Coupling)

 R-B(OH)₂ 
 Pd Catalyst, Base 

Aryl-Amine Bond 
(Buchwald-Hartwig)

 R₂NH 
 Pd Catalyst, Base 

Aryl-Alkyne Bond 
(Sonogashira Coupling)

 R-C≡CH 
 Pd/Cu Catalysts 

Click to download full resolution via product page

Synthetic utility of 3-(3-Bromophenyl)propanenitrile in drug discovery.

As a Bioisostere and Pharmacophore: The nitrile group is a bioisostere for functional groups

like carbonyls and can act as a hydrogen bond acceptor. Its incorporation into a molecule

can improve target binding affinity and modulate physicochemical properties.

Precursor to Primary Amines: The reduction of the nitrile group (e.g., with LiAlH₄ or catalytic

hydrogenation) yields a primary amine, 3-(3-bromophenyl)propan-1-amine. This amine is a

crucial functional group for building amides, sulfonamides, and other linkages common in

pharmacologically active molecules.

Precursor to Carboxylic Acids: Acid- or base-catalyzed hydrolysis converts the nitrile to 3-(3-

bromophenyl)propanoic acid. This introduces a carboxylic acid moiety, which is a common

feature in drugs for interacting with biological targets or improving solubility.

Handle for Cross-Coupling: The aryl bromide is a prime substrate for palladium-catalyzed

cross-coupling reactions. This allows for the facile construction of C-C (e.g., Suzuki, Heck),

C-N (Buchwald-Hartwig), and C-O bonds, enabling the connection of the bromophenyl core

to other complex fragments, a key strategy in building a diverse chemical library for

screening.

Conclusion
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3-(3-Bromophenyl)propanenitrile represents a strategically valuable, yet underexplored,

building block for chemical synthesis. Its dual functionality allows for orthogonal chemical

modifications, providing chemists with a powerful tool for the rapid assembly of novel

compounds. By understanding its synthesis, reactivity, and spectroscopic signatures,

researchers in drug development and materials science can leverage this compound to

accelerate the discovery of new chemical entities with tailored properties and functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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